![molecular formula C17H22N6O6S B2373892 N,1-dimethyl-3,5-dinitro-6-[4-(phenylsulfonyl)piperazino]-1,4-dihydro-2-pyridinamine CAS No. 339020-84-7](/img/structure/B2373892.png)
N,1-dimethyl-3,5-dinitro-6-[4-(phenylsulfonyl)piperazino]-1,4-dihydro-2-pyridinamine
Description
“N,1-dimethyl-3,5-dinitro-6-[4-(phenylsulfonyl)piperazino]-1,4-dihydro-2-pyridinamine” is a chemical compound with the molecular formula C17H22N6O6S . It has a molecular weight of 438.5 g/mol . The compound is also known by other synonyms such as “6-[4-(benzenesulfonyl)piperazin-1-yl]-N,1-dimethyl-3,5-dinitro-4H-pyridin-2-amine” and "6-[4-(benzenesulfonyl)piperazin-1-yl]-N,1-dimethyl-3,5-dinitro-1,4-dihydropyridin-2-amine" .
Molecular Structure Analysis
The compound has a complex structure with several functional groups. It contains a pyridine ring which is a six-membered ring with one nitrogen atom. The pyridine ring is substituted with nitro groups at the 3rd and 5th positions and a piperazine ring at the 6th position. The piperazine ring is further substituted with a phenylsulfonyl group .Physical And Chemical Properties Analysis
The compound has several computed properties. It has a topological polar surface area of 156 Ų and a complexity of 855. It has 1 hydrogen bond donor and 10 hydrogen bond acceptors. The compound has 4 rotatable bonds .Scientific Research Applications
- The compound has been investigated for its antifungal properties. Researchers synthesized a series of 6-substituted-4-methyl-3-(4-arylpiperazin-1-yl)cinnolines, including derivatives of this compound. These cinnolines were evaluated as potential antifungal agents . Further studies could explore its efficacy against specific fungal strains.
- Novel derivatives of this compound, such as N-9 substituted 6-(4-(4-propoxyphenyl)piperazin-1-yl)-9H-purine derivatives, have been prepared and evaluated for their anticancer activity against human cancer cell lines . Investigating its mechanism of action and specific cancer types could be valuable.
- Some cinnoline derivatives exhibit antibacterial activity . Exploring the compound’s effectiveness against specific bacterial strains, including drug-resistant ones, could be relevant for combating infections.
- The cinnoline nucleus has been associated with anti-inflammatory properties . Investigating whether this compound modulates inflammatory pathways could provide insights for drug development.
- Certain cinnoline derivatives are used as agrochemicals . Research into its pesticidal or herbicidal effects could contribute to sustainable agriculture.
Antifungal Activity
Anticancer Potential
Antibacterial Properties
Anti-Inflammatory Effects
Agrochemical Applications
properties
IUPAC Name |
6-[4-(benzenesulfonyl)piperazin-1-yl]-N,1-dimethyl-3,5-dinitro-4H-pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N6O6S/c1-18-16-14(22(24)25)12-15(23(26)27)17(19(16)2)20-8-10-21(11-9-20)30(28,29)13-6-4-3-5-7-13/h3-7,18H,8-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPZIVWPFFOESGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(CC(=C(N1C)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N6O6S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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